Cas no 2138233-58-4 (5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride)
5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2138233-58-4
- 5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride
- EN300-782739
-
- Inchi: 1S/C5H3ClF5N3O2S/c6-17(15,16)4-13-12-3(2(7)8)14(4)1-5(9,10)11/h2H,1H2
- InChI Key: RTIYTCRFUBMKKO-UHFFFAOYSA-N
- SMILES: ClS(C1=NN=C(C(F)F)N1CC(F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 298.9554660g/mol
- Monoisotopic Mass: 298.9554660g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 73.2Ų
5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-782739-0.05g |
5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride |
2138233-58-4 | 95% | 0.05g |
$912.0 | 2024-05-22 | |
| Enamine | EN300-782739-0.1g |
5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride |
2138233-58-4 | 95% | 0.1g |
$956.0 | 2024-05-22 | |
| Enamine | EN300-782739-0.25g |
5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride |
2138233-58-4 | 95% | 0.25g |
$999.0 | 2024-05-22 | |
| Enamine | EN300-782739-0.5g |
5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride |
2138233-58-4 | 95% | 0.5g |
$1043.0 | 2024-05-22 | |
| Enamine | EN300-782739-1.0g |
5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride |
2138233-58-4 | 95% | 1.0g |
$1086.0 | 2024-05-22 | |
| Enamine | EN300-782739-2.5g |
5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride |
2138233-58-4 | 95% | 2.5g |
$2127.0 | 2024-05-22 | |
| Enamine | EN300-782739-5.0g |
5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride |
2138233-58-4 | 95% | 5.0g |
$3147.0 | 2024-05-22 | |
| Enamine | EN300-782739-10.0g |
5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride |
2138233-58-4 | 95% | 10.0g |
$4667.0 | 2024-05-22 |
5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on 5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride
Introduction to 5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2138233-58-4)
The compound 5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride, identified by its CAS number 2138233-58-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic sulfonyl chloride derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both difluoromethyl and 2,2,2-trifluoroethyl substituents introduces a high degree of fluorine content, which is well-documented to enhance metabolic stability and binding affinity in drug candidates.
Recent studies have highlighted the importance of fluorinated triazoles in the development of bioactive molecules. Triazoles are known for their versatility as scaffolds in drug design, offering multiple sites for functionalization. The incorporation of a sulfonyl chloride group at the 3-position of the triazole ring enhances reactivity, making it a valuable intermediate for further derivatization. This compound is particularly intriguing because it combines the electron-withdrawing effects of fluorine with the steric bulk provided by the trifluoroethyl group, which can modulate interactions with biological targets.
In the context of modern drug discovery, the difluoromethyl moiety is often employed to improve pharmacokinetic properties such as lipophilicity and metabolic resistance. Additionally, the trifluoroethyl group can contribute to increased binding affinity by introducing hydrophobic interactions and steric hindrance. These features make 5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride a promising candidate for further exploration in therapeutic applications.
One of the most compelling aspects of this compound is its potential role in the synthesis of novel heterocyclic derivatives. The sulfonyl chloride functionality allows for facile introduction of amine or alcohol groups via nucleophilic substitution reactions, enabling the creation of diverse libraries of compounds for high-throughput screening. Such methodologies are increasingly employed in academic and industrial research to identify lead structures with desired biological activities.
Current research trends indicate that fluorinated triazoles are being actively investigated for their antimicrobial and anticancer properties. The electron-deficient nature of these compounds often enhances their ability to interact with biological macromolecules such as enzymes and receptors. For instance, studies have demonstrated that trifluoromethylated triazoles exhibit inhibitory effects on various kinases and proteases, which are key targets in oncology research. The specific substitution pattern in 5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride may confer unique selectivity profiles that could be exploited for therapeutic benefit.
The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required in modern medicinal chemistry. Key steps include the formation of the triazole ring followed by selective functionalization at the 3-position with a sulfonyl chloride group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the fluorinated substituents efficiently. These synthetic strategies underscore the importance of robust methodologies in accessing complex molecular architectures.
The pharmacological potential of 5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride is further supported by computational modeling studies. Molecular docking simulations have been used to predict binding modes with target proteins, providing insights into how structural modifications might influence activity. Such simulations are integral to rational drug design and have become indispensable tools in optimizing lead compounds before experimental validation.
In conclusion,5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2138233-58-4) represents a structurally intriguing sulfonyl chloride derivative with significant potential in pharmaceutical research. Its unique combination of fluorinated substituents and reactive sulfonyl chloride functionality positions it as a valuable building block for developing novel bioactive molecules. As interest in fluorinated heterocycles continues to grow,this compound is likely to play an important role in future drug discovery efforts.
2138233-58-4 (5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)